5-Fluoro-2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
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Description
5-Fluoro-2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine is a fluorinated pyrimidine derivative featuring a pyrrolidine ring substituted with a thiophen-2-ylsulfonyl group at the 1-position and linked to the pyrimidine core via an ether bond at the 3-position of pyrrolidine.
Properties
IUPAC Name |
5-fluoro-2-(1-thiophen-2-ylsulfonylpyrrolidin-3-yl)oxypyrimidine | |
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InChI |
InChI=1S/C12H12FN3O3S2/c13-9-6-14-12(15-7-9)19-10-3-4-16(8-10)21(17,18)11-2-1-5-20-11/h1-2,5-7,10H,3-4,8H2 | |
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InChI Key |
CWAKDHSLXFGBSC-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CN(CC1OC2=NC=C(C=N2)F)S(=O)(=O)C3=CC=CS3 | |
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Molecular Formula |
C12H12FN3O3S2 | |
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Molecular Weight |
329.4 g/mol | |
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Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
Pyrimidine Derivatives with Thiophene Substituents
- Example 63 (): Structure: 2-(1-(4-amino-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one. Key Features: Combines a pyrazolo-pyrimidine core with a chromen-4-one moiety and fluorophenyl group. The 5-fluoro substitution parallels the target compound, but the thiophene in the target is replaced with a pyrrolo-pyridine group. Synthesis: Prepared via Suzuki coupling (Na₂CO₃, Pd catalyst), yielding 32% . Melting Point: 223–226°C, suggesting high crystallinity due to rigid substituents.
- Target Compound: Sulfonyl Group Impact: The thiophen-2-ylsulfonyl group likely enhances solubility in polar solvents compared to the methylthiophene in Example 63.
Pyrimidinone Derivatives ()
- Compound 9: Structure: Contains a pyrimidinone core with a (3,7-dimethyl-octa-2,6-dien-1-yl)thio substituent. Key Features: The thioether linkage contrasts with the sulfonyl group in the target compound. Sulfonyl groups are stronger electron-withdrawing groups, which may stabilize negative charges or alter hydrogen-bonding capacity. Synthesis: Uses tert-butyldimethylsilyl (TBS) and dimethoxytrityl (DMT) protecting groups, indicating sensitivity to hydrolytic conditions .
Physicochemical Properties
Notes:
- Fluorine and sulfonyl groups in the target compound may increase solubility in aqueous buffers compared to lipophilic analogues like Compound 7.
- The absence of melting point data for the target compound highlights a gap in experimental characterization.
Structural and Crystallographic Insights
- SHELX Software () : Widely used for small-molecule crystallography. If the target compound’s structure was resolved via X-ray diffraction, SHELXL or SHELXS would typically refine the data .
- Conformational Analysis: The pyrrolidine ring’s puckering (e.g., envelope vs. twist conformations) could influence binding interactions in biological targets, contrasting with the planar pyrimidinone in Compound 8.
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